N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2-aminophenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H12N2OS/c13-10-5-1-2-6-11(10)14-12(15)8-9-4-3-7-16-9/h1-7H,8,13H2,(H,14,15)
• InChI Key: WEODBNBBRRDLDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)NC(=O)CC2=CC=CS2
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol
• CAS No.: 953751-18-3

Description

N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C12H12N2OS and its molecular weight is 232.3. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Optoelectronic Properties

N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide and its derivatives exhibit significant optoelectronic properties. A study on thiazole-based polythiophenes, which are chemically similar, showed that these compounds could be used in conducting polymers with potential applications in optoelectronics. These polymers displayed optical band gaps suitable for various electronic applications, suggesting that similar compounds like this compound might have similar applications (Camurlu & Guven, 2015).

Antitumor Activity

Compounds structurally related to this compound have been studied for their antitumor properties. One study synthesized derivatives of this compound and evaluated their antitumor activity in vitro. The results indicated potential anticancer activity against several human tumor cell lines, which suggests that this compound could also be a candidate for further anticancer research (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant and Antimicrobial Properties

A study on a novel heterocyclic amide derivative, similar to this compound, revealed that it possesses significant antioxidant and antimicrobial properties. This suggests that this compound could potentially be utilized in applications requiring these properties (Cakmak et al., 2022).

Synthesis and Structure Analysis

Research into the synthesis and structural analysis of compounds like this compound is vital for understanding their potential applications. Studies have investigated the synthesis processes, characterization, and crystal structures of related compounds, which aids in predicting their reactivity and possible uses (Sharma et al., 2018).

Potential in Drug Development

The synthesis of related compounds and their evaluation for antitumor activities indicates that this compound could be valuable in the development of new drugs. Its structural properties suggest it could be a key scaffold in the synthesis of potential therapeutic agents (Shams et al., 2010).